![molecular formula C18H17N5O2 B270572 6-[(dibenzo[b,d]furan-2-yloxy)methyl]-N,N-dimethyl-1,3,5-triazine-2,4-diamine](/img/structure/B270572.png)
6-[(dibenzo[b,d]furan-2-yloxy)methyl]-N,N-dimethyl-1,3,5-triazine-2,4-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[(dibenzo[b,d]furan-2-yloxy)methyl]-N,N-dimethyl-1,3,5-triazine-2,4-diamine, also known as DBF-T, is a novel compound that has been developed for research purposes. It belongs to the class of triazine-based compounds and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 6-[(dibenzo[b,d]furan-2-yloxy)methyl]-N,N-dimethyl-1,3,5-triazine-2,4-diamine is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in cell growth and proliferation. It has also been shown to have antioxidant properties, which may contribute to its anti-cancer and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cell growth and proliferation, which may contribute to its anti-cancer effects. This compound has also been found to improve cognitive function in animal models of Alzheimer's disease, which may be due to its neuroprotective properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-[(dibenzo[b,d]furan-2-yloxy)methyl]-N,N-dimethyl-1,3,5-triazine-2,4-diamine in lab experiments is its high purity and good yield. This makes it easy to work with and ensures that the results obtained are reliable. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 6-[(dibenzo[b,d]furan-2-yloxy)methyl]-N,N-dimethyl-1,3,5-triazine-2,4-diamine. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the optimal dosage and treatment regimen for this compound in cancer patients. Another area of interest is its potential use in the treatment of Alzheimer's disease. Future studies should focus on determining the optimal dosage and treatment regimen for this compound in Alzheimer's patients. Additionally, more research is needed to fully understand the mechanism of action of this compound, which may lead to the development of more effective treatments for cancer and neurodegenerative diseases.
In conclusion, this compound is a novel compound that has shown promising results in various scientific studies. It has potential use in the treatment of cancer and Alzheimer's disease, and further research is needed to fully understand its mechanism of action and determine the optimal dosage and treatment regimen for different applications.
Synthesis Methods
The synthesis of 6-[(dibenzo[b,d]furan-2-yloxy)methyl]-N,N-dimethyl-1,3,5-triazine-2,4-diamine involves a multi-step process that includes the reaction of dibenzo[b,d]furan-2-carbaldehyde with N,N-dimethylformamide dimethyl acetal. The resulting intermediate is then reacted with cyanamide and ammonium chloride to produce the final product, this compound. This method has been optimized to produce high yields of this compound with good purity.
Scientific Research Applications
6-[(dibenzo[b,d]furan-2-yloxy)methyl]-N,N-dimethyl-1,3,5-triazine-2,4-diamine has been extensively studied for its potential use in various scientific applications. It has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, where it has been found to improve cognitive function in animal models.
properties
Molecular Formula |
C18H17N5O2 |
---|---|
Molecular Weight |
335.4 g/mol |
IUPAC Name |
6-(dibenzofuran-2-yloxymethyl)-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine |
InChI |
InChI=1S/C18H17N5O2/c1-23(2)18-21-16(20-17(19)22-18)10-24-11-7-8-15-13(9-11)12-5-3-4-6-14(12)25-15/h3-9H,10H2,1-2H3,(H2,19,20,21,22) |
InChI Key |
BSIXQLWDKXWZMW-UHFFFAOYSA-N |
SMILES |
CN(C)C1=NC(=NC(=N1)N)COC2=CC3=C(C=C2)OC4=CC=CC=C43 |
Canonical SMILES |
CN(C)C1=NC(=NC(=N1)N)COC2=CC3=C(C=C2)OC4=CC=CC=C43 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.